Cas no 195141-02-7 ((4-(Benzyloxy)phenyl)trimethylsilane)

• Product Name: (4-(Benzyloxy)phenyl)trimethylsilane
• CAS No: 195141-02-7
• MF: C₁₆H₂₀OSi
• MW: 256.414905548096
• CID: 6794038
• PubChem ID: 4059488
• Update Time: 2025-05-26

(4-(Benzyloxy)phenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• [4-(Benzyloxy)phenyl]trimethylsilane
• (4-(Benzyloxy)phenyl)trimethylsilane
• [4-(benzyloxy)phenyl](trimethyl)silane
• MFCD00093406
• 195141-02-7
• AKOS024338681
• SY329539

• Inchi： 1S/C16H20OSi/c1-18(2,3)16-11-9-15(10-12-16)17-13-14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
• InChI Key： BXNKGJRYJBISQB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.128341792g/mol
• Monoisotopic Mass: 256.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on (4-(Benzyloxy)phenyl)trimethylsilane

Introduction to (4-(Benzyloxy)phenyl)trimethylsilane (CAS No. 195141-02-7)

(4-(Benzyloxy)phenyl)trimethylsilane (CAS No. 195141-02-7) is a versatile organosilicon compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its benzyloxy and trimethylsilyl functional groups, which confer it with distinct reactivity and stability profiles.

The benzyloxy group in (4-(Benzyloxy)phenyl)trimethylsilane provides the molecule with enhanced solubility in polar solvents and facilitates its use in a wide range of chemical reactions. The trimethylsilyl group, on the other hand, acts as a protective group for hydroxyl functionalities, making the compound an excellent reagent for protecting alcohols and phenols during complex synthetic sequences. This dual functionality makes (4-(Benzyloxy)phenyl)trimethylsilane a valuable tool in the synthesis of advanced materials and pharmaceutical intermediates.

Recent studies have highlighted the importance of (4-(Benzyloxy)phenyl)trimethylsilane in the development of novel materials with enhanced properties. For instance, a study published in the Journal of Materials Chemistry A demonstrated that this compound can be used as a precursor for the synthesis of siloxane-based polymers with improved thermal stability and mechanical strength. These polymers have potential applications in coatings, adhesives, and electronic devices.

In the field of pharmaceutical research, (4-(Benzyloxy)phenyl)trimethylsilane has shown promise as an intermediate in the synthesis of bioactive compounds. A recent publication in Organic Letters reported the use of this compound in the synthesis of a series of benzodiazepine derivatives with potent anticonvulsant activity. The benzyloxy group was found to play a crucial role in modulating the pharmacological properties of these derivatives, making them potential candidates for further drug development.

The synthetic versatility of (4-(Benzyloxy)phenyl)trimethylsilane is further exemplified by its use in palladium-catalyzed cross-coupling reactions. A study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing substituted biaryls using this compound as a key intermediate. The method involves the palladium-catalyzed coupling of aryl halides with (4-(Benzyloxy)phenyl)trimethylsilane, resulting in high yields and excellent functional group tolerance. This approach has broadened the scope of biaryl synthesis and opened new avenues for the preparation of complex organic molecules.

In addition to its synthetic applications, (4-(Benzyloxy)phenyl)trimethylsilane has been explored for its potential use in catalysis. Research conducted at the University of California, Berkeley, demonstrated that this compound can serve as an effective ligand for transition metal catalysts used in asymmetric synthesis. The benzyloxy and trimethylsilyl groups were found to influence the stereochemical outcome of catalytic reactions, leading to high enantioselectivities and yields. This finding has significant implications for the development of more efficient and sustainable catalytic processes.

The environmental impact of organosilicon compounds like (4-(Benzyloxy)phenyl)trimethylsilane is also an area of active research. A study published in Green Chemistry investigated the biodegradability and ecotoxicity of this compound and found that it exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. These results suggest that (4-(Benzyloxy)phenyl)trimethylsilane can be used as a greener alternative to traditional organosilicon reagents, aligning with the principles of green chemistry.

In conclusion, (4-(Benzyloxy)phenyl)trimethylsilane (CAS No. 195141-02-7) is a multifunctional organosilicon compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique combination of benzyloxy and trimethylsilyl groups makes it an invaluable reagent for protecting functional groups, synthesizing advanced materials, and developing bioactive compounds. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its position as a key player in modern chemical science.